Cas no 37840-08-7 (1H-Azepine-2,3-dione, tetrahydro-)

1H-Azepine-2,3-dione, tetrahydro- structure
37840-08-7 structure
Product name:1H-Azepine-2,3-dione, tetrahydro-
CAS No:37840-08-7
MF:C6H9NO2
MW:127.14116
CID:1486276
PubChem ID:12210550

1H-Azepine-2,3-dione, tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine-2,3-dione, tetrahydro-
    • 1H-Tetrahydro-Azepine-2,3-dione
    • DB-069603
    • AKOS006346833
    • 37840-08-7
    • Azepane-2,3-dione
    • tetrahydro-1H-azepine-2,3-dione
    • SCHEMBL4662855
    • a-oxocaprolactam
    • Inchi: InChI=1S/C6H9NO2/c8-5-3-1-2-4-7-6(5)9/h1-4H2,(H,7,9)
    • InChI Key: BBRKLPKNNGAWLA-UHFFFAOYSA-N
    • SMILES: C1CCNC(=O)C(=O)C1

Computed Properties

  • Exact Mass: 127.06337
  • Monoisotopic Mass: 127.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.17

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